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Compound of Interest

Compound Name: m-PEG12-Thiol

Cat. No.: B2839523 Get Quote

Essential Safety and Handling Guide for m-PEG12-
Thiol
This guide provides crucial safety, handling, and disposal information for m-PEG12-Thiol,
tailored for researchers, scientists, and drug development professionals. Given the variability in

reported hazard information, a conservative approach to safety is strongly advised. All

procedures should be conducted with the utmost caution, and a comprehensive risk

assessment should be performed before handling this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
While some suppliers classify m-PEG12-Thiol as non-hazardous, other safety data sheets for

similar compounds indicate potential for skin, eye, and respiratory irritation.[1] Thiols are also

known for their strong, unpleasant odors.[2][3] Therefore, stringent adherence to PPE protocols

is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[4][5] A face shield

may be required for splash

hazards.

To protect against splashes

and vapors that can cause

serious eye irritation.

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile or neoprene

rubber) and a flame-resistant

lab coat. Clothing should cover

all exposed skin.

To prevent skin contact which

may cause irritation.

Respiratory Protection

Use only in a well-ventilated

area, preferably under a

chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate cartridge is

necessary.

To avoid inhalation of vapors

which may cause respiratory

irritation.

Hand Protection

Chemical-resistant gloves are

essential. Nitrile or neoprene

gloves are recommended.

Always inspect gloves for

integrity before use.

To prevent direct hand contact

with the chemical.

Operational and Handling Plan
A systematic approach to handling m-PEG12-Thiol is essential to minimize exposure and

ensure a safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.
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Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. For

long-term stability, storage at -20°C or -80°C is recommended.

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Preparation and Use
Fume Hood: All handling of m-PEG12-Thiol, including weighing and solution preparation,

must be conducted in a certified chemical fume hood.

PPE: Don all required PPE before handling the chemical.

Dispensing: Avoid creating dust or aerosols. Use appropriate tools for transferring the solid

material.

Spill Kit: Ensure a spill kit containing an inert absorbent material (e.g., vermiculite, dry sand)

is readily available.

Hand Washing: Wash hands and any exposed skin thoroughly after handling.

Emergency Procedures
Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Eye Contact: Flush eyes with water for at least 15 minutes as a precaution. Remove contact

lenses if present and easy to do.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Disposal Plan
Proper disposal of m-PEG12-Thiol and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
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Liquid Waste: Collect all solutions containing m-PEG12-Thiol in a designated, sealed, and

clearly labeled hazardous waste container. The label must explicitly state that the container

holds thiol-containing waste.

Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be

placed in a sealed plastic bag, which is then placed in a designated solid hazardous waste

container.

Decontamination: Glassware and equipment should be decontaminated by scrubbing with

alcohol or a bleach solution. The used decontamination solution should be collected as

hazardous waste.

Waste Disposal
Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Quantitative Data Summary
Property Value Source(s)

Storage Temperature -20°C to -80°C

Appearance Solid

Molecular Weight ~576.74 g/mol

Occupational Exposure Limits

(for related compounds)

Polyethylene glycol: TWA

10.00 mg/m³ (WEEL)

Respirable dust: PEL 5.00

mg/m³ (OSHA)
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Caption: Workflow for the safe handling of m-PEG12-Thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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